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Compound of Interest

Compound Name: Silver formate

CAS No.: 13126-70-0

Cat. No.: B12646146

Get Quote

This guide provides a comprehensive overview of the physical appearance and odor of silver
formate (AgCHO₂), tailored for researchers, scientists, and professionals in drug development.

It includes a detailed summary of its quantitative physical properties, methodologies for their

determination, and logical diagrams to illustrate key concepts.

Physical Appearance
Silver formate is a solid crystalline substance. Its appearance is consistently reported as

colorless to white[1][2]. However, its color can vary, and it may also be found as a light tan

solid. This variability is often attributed to the compound's sensitivity to light, which can cause it

to darken over time due to decomposition and the formation of finely divided metallic silver[3].

The compound's stability is a critical factor influencing its appearance. It is known to be

unstable and can decompose, which may affect its visual characteristics[4]. Therefore, proper

storage in the absence of light and at low temperatures is crucial to maintain its purity and

original appearance[3].
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Factors Influencing the Physical Appearance of Silver Formate
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Caption: Factors affecting the visual state of silver formate.

Odor
Silver formate is consistently reported to be an odorless compound[1].

Quantitative Physical Properties
The key physical properties of silver formate are summarized in the table below.
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Property Value Source(s)

Molecular Formula AgCHO₂ [2]

Molecular Weight 152.89 g/mol [2]

Density 4.25 g/cm³ (at 20 °C) [1]

Melting Point 95 °C (decomposes) [1]

Crystal Structure Orthorhombic [4]

Space Group Pccn [4]

Lattice Parameters
a = 7.1199(5) Åb = 10.3737(4)

Åc = 6.4701(3) Å
[4]

Unit Cell Volume 477.88(4) Å³ [4]

Formula Units (Z) 8 [4]

Solubility in Water

Insoluble to slightly soluble.

One source quantifies it as 2 x

10⁻² mol/L.

[1][3][5]

Solubility in Organic Solvents Insoluble [1]

Experimental Protocols
The determination of the physical properties of silver formate involves several standard

laboratory techniques.

The color of a solid chemical like silver formate is typically determined by visual inspection

under controlled lighting conditions. For quantitative and standardized color measurement,

instrumental methods are employed.

Methodology: Tristimulus colorimetry or spectrophotometry, in accordance with standards

such as ASTM E1347, can be used.

A sample of the silver formate powder is placed in a sample holder.
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The instrument, a tristimulus colorimeter or a spectrophotometer, illuminates the sample

with a standardized light source.

The reflected light is measured by the instrument's detectors.

The data is converted into color space values (e.g., CIE Lab*), which provide a

quantitative representation of the color.

For a substance reported as odorless, the initial assessment is typically organoleptic.

Methodology: A sample of the substance is carefully smelled by trained analysts in a

controlled environment to detect any perceivable odor. For more rigorous analysis, especially

to confirm the absence of volatile compounds that might contribute to an odor, gas

chromatography-olfactometry (GC-O) can be utilized. In this technique, volatile compounds

are separated by gas chromatography and then detected by both a chemical detector and a

human assessor.

The density of a solid powder like silver formate is accurately determined using a pycnometer.

A gas pycnometer is particularly suitable for solids.

Methodology (Gas Pycnometer):

The mass of the silver formate sample is accurately measured using an analytical

balance.

The sample is placed in the sample chamber of the gas pycnometer.

The system is purged with a non-reactive gas, typically helium, to remove air and

moisture.

The volume of the sample is determined by measuring the pressure change of the gas

within a calibrated volume.

The density is calculated by dividing the mass of the sample by its volume.

The melting point of silver formate, which is also its decomposition temperature, is determined

using the capillary melting point method.
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Methodology:

A small, dry sample of silver formate is packed into a capillary tube.

The capillary tube is placed in a melting point apparatus.

The sample is heated at a controlled rate.

The temperature at which the solid begins to melt and the temperature at which it

completely liquefies (or in this case, decomposes) are recorded as the melting point

range. For silver formate, this is the temperature at which decomposition is observed.

The crystal structure, space group, and lattice parameters are determined using X-ray

diffraction (XRD).

Methodology (Powder XRD):

A finely powdered sample of silver formate is prepared.

The sample is mounted in the X-ray diffractometer.

A monochromatic X-ray beam is directed at the sample.

The diffracted X-rays are detected at various angles (2θ).

The resulting diffraction pattern, a plot of intensity versus 2θ, is analyzed. Rietveld

refinement of the powder diffraction pattern is a common method for determining the

crystal structure of silver formate[4].
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Experimental Workflow for Physical Characterization of Silver Formate

Sample Preparation

Physical Property Analysis

Data Output

Synthesis of Silver Formate

Drying and Grinding

Visual & Instrumental Color Analysis Organoleptic & GC-O Odor Analysis Gas Pycnometry (Density) Capillary Method (Melting/Decomposition Point) X-Ray Diffraction (Crystal Structure)

Appearance Description Odor Profile Density Value (g/cm³) Temperature (°C) Crystallographic Data

Click to download full resolution via product page

Caption: Workflow for determining the physical properties of silver formate.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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